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Compound of Interest

Compound Name:
10-O-Coumaroyl-10-O-

deacetylasperuloside

Cat. No.: B1164420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature specifically detailing the biological activities, experimental

protocols, and signaling pathways of 10-O-Coumaroyl-10-O-deacetylasperuloside is

exceptionally scarce. This guide provides a comprehensive overview of the available

information on the compound itself, supplemented by a detailed analysis of its constituent

moieties—the coumaroyl group and deacetylasperuloside—and related iridoid compounds. The

potential biological activities are inferred from studies on these related molecules.

Introduction to 10-O-Coumaroyl-10-O-
deacetylasperuloside
10-O-Coumaroyl-10-O-deacetylasperuloside is an iridoid, a class of secondary metabolites

found in a variety of plants. Its chemical structure consists of a deacetylasperuloside core

esterified with a coumaroyl group at the C-10 position.

Chemical Properties:

Molecular Formula: C₂₅H₂₆O₁₂[1]

Molecular Weight: 518.47 g/mol [1]

CAS Number: 903519-82-4[1][2][3]
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Natural Occurrence: This compound has been reported to be isolated from Galium aparine L.

(Cleavers), a plant belonging to the Rubiaceae family.[1] Deacetylasperuloside, a core

component, has been identified in several other plant species, including Oldenlandia herbacea

var. herbacea and Galium rivale.[4][5]

Known Biological Activities and Therapeutic
Potential (Inferred)
Direct studies on the biological effects of 10-O-Coumaroyl-10-O-deacetylasperuloside are

not available in the current scientific literature. However, the activities of its constituent parts

and structurally similar compounds suggest potential pharmacological relevance.

2.1. Potential Anti-inflammatory Activity

Iridoids isolated from plants of the Morinda genus (Rubiaceae family), which are structurally

related to deacetylasperuloside, have demonstrated significant anti-inflammatory properties.[6]

[7][8][9] For instance, Morinda officinalis iridoid glycosides (MOIG) have been shown to

alleviate rheumatoid arthritis.[7]

Mechanism of Action (Inferred from MOIG): MOIG exerts its anti-inflammatory effects by

inhibiting the NF-κB and JAK2/STAT3 signaling pathways.[7] It has also been found to

suppress the MAPK signaling pathway in LPS-induced RAW 264.7 cells.[7]

2.2. Potential Antioxidant and Cytoprotective Effects

The p-coumaroyl moiety is known to contribute significantly to the antioxidant and

cytoprotective effects of various natural compounds.[10][11] Studies comparing flavonoid

glycosides with and without a p-coumaroyl group have shown that its presence enhances

antioxidant activity.[10][11]

Mechanism of Action (Inferred): The p-coumaroyl group can enhance electron-transfer and

hydrogen-atom-transfer-based antioxidant pathways.[10][11] It may also contribute to

cytoprotective effects through its iron-chelating properties.[10][11]

2.3. Potential Cytotoxic Activity
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Compounds containing a coumaroyl moiety have been investigated for their effects on cancer

cells. For example, N-(p-coumaroyl) serotonin has been shown to have antiproliferative and

cytotoxic activity against lung cancer cells.[12]

Quantitative Data from Related Compounds
The following tables summarize quantitative data from studies on compounds containing a p-

coumaroyl moiety or related iridoids. This data may provide an indication of the potential

potency of 10-O-Coumaroyl-10-O-deacetylasperuloside.

Table 1: Antioxidant Activity of Tiliroside (a flavonoid glycoside with a p-coumaroyl moiety)[10]

Assay Tiliroside IC₅₀ (µM)
Astragalin (without
coumaroyl moiety) IC₅₀
(µM)

DPPH• Scavenging 33.3 ± 1.2 50.1 ± 2.1

ABTS•⁺ Scavenging 15.8 ± 0.7 25.6 ± 1.5

•O₂⁻ Scavenging 22.4 ± 1.1 41.3 ± 1.8

Table 2: Cytotoxic Activity of N-(p-coumaroyl) Serotonin (CS) on H1299 Lung Cancer Cells[12]

Compound Concentration (µM) Effect

N-(p-coumaroyl) Serotonin

(CS)
100-400

Dose-dependent

antiproliferative and cytotoxic

effects

N-(p-coumaroyl) Serotonin

(CS)
400

Significant induction of

caspase-8 activity

Experimental Protocols for Key Assays on Related
Compounds
Detailed experimental methods for 10-O-Coumaroyl-10-O-deacetylasperuloside are not

available. The following are protocols used for assessing the biological activities of related
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compounds.

4.1. Antioxidant Activity Assays (used for Tiliroside)[10]

DPPH• Radical Scavenging Assay:

A solution of DPPH• in methanol is prepared.

The test compound is added to the DPPH• solution at various concentrations.

The mixture is incubated in the dark at room temperature.

The absorbance is measured at a specific wavelength (e.g., 517 nm).

The scavenging activity is calculated as the percentage of DPPH• discoloration.

ABTS•⁺ Radical Scavenging Assay:

ABTS•⁺ radical cation is generated by reacting ABTS stock solution with potassium

persulfate.

The ABTS•⁺ solution is diluted with a buffer to a specific absorbance.

The test compound is added to the ABTS•⁺ solution.

The absorbance is measured after a set incubation time.

The percentage of inhibition of absorbance is calculated.

4.2. Cell Viability and Cytotoxicity Assay (MTT Assay, used for N-(p-coumaroyl) Serotonin)[12]

Cells (e.g., H1299 lung cancer cells) are seeded in 96-well plates and allowed to adhere.

The cells are treated with various concentrations of the test compound for a specified

duration (e.g., 24, 48, 72 hours).

MTT solution is added to each well and incubated to allow for the formation of formazan

crystals.
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The supernatant is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the

formazan crystals.

The absorbance is measured at a specific wavelength (e.g., 570 nm).

Cell viability is expressed as a percentage of the control (untreated cells).

Signaling Pathways and Experimental Workflows
(Based on Related Compounds)
The following diagrams illustrate signaling pathways that are likely relevant to the potential

biological activities of 10-O-Coumaroyl-10-O-deacetylasperuloside, based on studies of

related iridoids and coumaroyl-containing compounds.
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Inferred Anti-inflammatory Signaling Pathway
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Caption: Inferred anti-inflammatory signaling pathway.
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Workflow for Assessing Antioxidant Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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